Cas no 1183532-30-0 (2-(4-bromophenyl)-2-(piperazin-1-yl)ethan-1-ol)

• Product Name: 2-(4-bromophenyl)-2-(piperazin-1-yl)ethan-1-ol
• CAS No: 1183532-30-0
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 4575854
• Update Time: 2025-05-23

2-(4-bromophenyl)-2-(piperazin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-phenyl)-2-piperazin-1-yl-ethanol
• 2-(4-bromophenyl)-2-(piperazin-1-yl)ethan-1-ol

• Inchi： 1S/C12H17BrN2O/c13-11-3-1-10(2-4-11)12(9-16)15-7-5-14-6-8-15/h1-4,12,14,16H,5-9H2
• InChI Key： QUJIMOZKQNYZDZ-UHFFFAOYSA-N
• SMILES： C(O)C(C1=CC=C(Br)C=C1)N1CCNCC1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 109-111 °C
• Boiling Point: 405.9±40.0 °C at 760 mmHg
• Flash Point: 199.3±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(4-bromophenyl)-2-(piperazin-1-yl)ethan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-bromophenyl)-2-(piperazin-1-yl)ethan-1-ol

2-(4-Bromophenyl)-2-(Piperazin-1-yl)Ethan-1-ol: A Comprehensive Overview

The compound 2-(4-bromophenyl)-2-(piperazin-1-yl)ethan-1-ol, identified by the CAS number 1183532-30-0, is a structurally complex organic molecule with significant potential in various fields, particularly in drug discovery and chemical synthesis. This compound has garnered attention due to its unique combination of functional groups, which include a bromophenyl moiety, a piperazine ring, and a hydroxyl group. These features make it a versatile building block for constructing bioactive molecules.

The molecular structure of 2-(4-bromophenyl)-2-(piperazin-1-yl)ethan-1-ol is characterized by its bromine-substituted phenyl group, which is known to enhance the compound's stability and bioavailability. The piperazine ring, a six-membered nitrogen-containing heterocycle, contributes to the molecule's ability to form hydrogen bonds and interact with biological targets. The hydroxyl group further enhances its solubility and reactivity, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers. The bromine atom in the phenyl group serves as an effective leaving group, facilitating nucleophilic substitutions that are essential in constructing bioactive derivatives. Moreover, the piperazine ring has been shown to improve the pharmacokinetic properties of the compound, such as absorption and distribution.

In addition to its therapeutic applications, 2-(4-bromophenyl)-2-(piperazin-1-yl)ethan-1-ol has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for designing coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the bromination of an aromatic ring followed by nucleophilic substitution with a piperazine derivative. The hydroxyl group is introduced in a subsequent step through hydrolysis or oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an analytical standpoint, the characterization of 2-(4-bromophenyl)-2-(piperazin-1-yl)ethan-1-ol has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the molecular structure and purity of the compound, ensuring its suitability for downstream applications.

In conclusion, 2-(4-bromophenyl)-2-(piperazin-1-y)lethan–ol is a multifaceted compound with diverse applications across chemistry and biology. Its unique structural features and reactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.